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A komprehensív áttekintés a kutatók, tudósok és gyógyszerfejlesztési szakemberek számára

Bevezetés

A glukagonszerű peptid-1 (GLP-1) egy bélhormon, amely kulcsfontosságú szerepet játszik a

glükóz homeosztázis szabályozásában, így a 2-es típusú cukorbetegség és az elhízás

kezelésének egyik fő terápiás célpontja.[1][2] A GLP-1 a hasnyálmirigy béta-sejtjeiben található

specifikus G-protein-kapcsolt receptorához (GPCR), a GLP-1 receptorhoz (GLP-1R) kötődve

fejti ki hatását, ami a glükózfüggő inzulinszekréció fokozódásához vezet.[1][3] A GLP-1

jelátvitel egy összetett, több útvonalat magában foglaló folyamat, amely a másodlagos hírvivő

molekulák szintjének emelkedésétől a génexpresszió megváltozásáig terjed.

Ez a technikai útmutató mélyreható áttekintést nyújt a GLP-1 jelátviteli útvonal központi

mechanizmusairól, különös tekintettel a GLP-1R-rel kölcsönhatásba lépő fehérjékre és a

jelátvitel modulálására. Bár a "Haegt" kifejezés a jelenlegi tudományos irodalomban nem

szerepel a GLP-1 jelátvitellel összefüggésben, ez az útmutató keretet biztosít az újonnan

azonosított szabályozó fehérjék, mint például a feltételezett "Haegt", szerepének

megértéséhez és vizsgálatához.

A GLP-1 Receptor és Jelátviteli Kaszkádja
A GLP-1R aktiválódása a GLP-1 vagy analógjai általi kötődés következtében egy sor

intracelluláris eseményt indít el, amelyek együttesen felelősek a peptid biológiai hatásaiért. A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8069465?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3415635/
https://www.mdpi.com/1420-3049/28/2/751
https://pmc.ncbi.nlm.nih.gov/articles/PMC3415635/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2018.00672/full
https://www.benchchem.com/product/b8069465?utm_src=pdf-body
https://www.benchchem.com/product/b8069465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


kanonikus jelátviteli útvonal a Gαs fehérje aktiválásán és az azt követő ciklikus adenozin-

monofoszfát (cAMP) termelésen keresztül valósul meg.[2]

A GLP-1 jelátvitel fő lépései:

Ligandumkötődés: A GLP-1 a GLP-1R extracelluláris doménjéhez kötődik, konformációs

változást idézve elő a receptorban.

G-protein aktiváció: A receptor aktiválódása a heterotrimer G-protein Gαs alegységének

aktiválódásához vezet.

Adenylyl cikláz aktiváció: A Gαs aktiválja az adenylyl cikláz enzimet, amely az ATP-t cAMP-

vé alakítja.[4]

Másodlagos hírvivők aktiválódása: A megnövekedett cAMP szint két fő effektor fehérjét

aktivál: a protein kináz A-t (PKA) és az Epac-ot (Exchange protein directly activated by

cAMP).[3][5]

Downstream hatások: A PKA és az Epac számos szubsztrátot foszforilál, ami az

inzulinszekréciós granulumok exocitózisának fokozódásához, a béta-sejtek túlélésének és

proliferációjának elősegítéséhez, valamint a glukagonszekréció gátlásához vezet.[1][3]

Ezenkívül a GLP-1R más G-fehérjékkel, például a Gαq/11-gyel is képes kapcsolódni, ami a

foszfolipáz C (PLC) aktiválásához és az intracelluláris kalciumszint emelkedéséhez vezet,

tovább bonyolítva a jelátviteli hálózatot.[2][6]

A GLP-1R-rel Kölcsönhatásba Lépő Fehérjék és a
Jelátvitel Szabályozása
A GLP-1R jelátvitelét számos, a receptorral közvetlenül vagy közvetve kölcsönhatásba lépő

fehérje szabályozza. Ezek a kölcsönhatások finomhangolják a jelátvitel erősségét és

időtartamát. Egy membrán alapú split-ubikvitin élesztő két-hibrid (MYTH) szűréssel 38 új, a

GLP-1R-rel kölcsönhatásba lépő fehérjejelöltet azonosítottak.[7][8] Meglepő módon a vizsgált

kölcsönható partnerek közül 15 gátolta a GLP-1 által kiváltott cAMP felhalmozódást, ami arra

utal, hogy a GLP-1R aktivitását negatív szabályozó mechanizmusok is befolyásolják.[7][8]

Példák a GLP-1R-rel kölcsönhatásba lépő és a jelátvitelt szabályozó fehérjékre:
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β-Arrestin-1: Egy állványfehérje, amely szükséges a GLP-1 által kiváltott cAMP termeléshez

és inzulinszekrécióhoz.[7]

SLC15A4, APLP1, és AP2M1: Olyan fehérjék, amelyek gátolják a GLP-1R jelátvitelt, és

amelyek gátlása fokozhatja a GLP-1 által kiváltott inzulinszekréciót.[7][8]

Ezen kölcsönhatások megértése új terápiás stratégiák kidolgozásához vezethet, amelyek a

GLP-1R aktivitásának fokozását célozzák ezen gátló kölcsönhatások gátlásával.[7][8]

Kvantitatív Adatok Összefoglalása
Az alábbi táblázatok a GLP-1 jelátvitel kulcsfontosságú kvantitatív adatait foglalják össze a

tudományos irodalom alapján.

1. Táblázat: A GLP-1R-rel kölcsönhatásba lépő fehérjék hatása a cAMP felhalmozódásra

Kölcsönható Fehérje
Hatás a GLP-1 által
Indukált cAMP
Felhalmozódásra

Forrás

β-Arrestin-1 Szükséges a stimulációhoz [7]

SLC15A4 Gátlás [7][8]

APLP1 Gátlás [7][8]

AP2M1 Gátlás [7][8]

12 további azonosított fehérje Gátlás [7][8]

2. Táblázat: A GLP-1 analógok hatása az inzulinszekrécióra és a glükózszintre
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GLP-1 Analóg
Hatás az
Inzulinszekrécióra

Hatás a
Vércukorszintre

Megjegyzés

Exenatid Fokozza Csökkenti
Gátolja a

gyomorürülést is.[9]

Liraglutid Fokozza Csökkenti
Gátolja a

gyomorürülést is.[9]

Szemaglutid Fokozza Csökkenti
Gátolja a

gyomorürülést is.[9]

Kísérleti Protokollok
Az alábbiakban részletezzük a GLP-1 jelátvitel vizsgálatában alkalmazott kulcsfontosságú

kísérleti módszereket.

Membrán Alapú Split-Ubikvitin Élesztő Két-Hibrid
(MYTH) Vizsgálat
Cél: A GLP-1R-rel kölcsönhatásba lépő új fehérjék azonosítása.

Módszertan:

Csali konstrukció: A humán GLP-1R-t egy élesztő expressziós vektorba klónozzák, amely a

Cub-LexA-VP16 fúziós fehérjét kódolja. A Cub az ubikvitin C-terminális fele.

Préda könyvtár: Egy humán magzati agy cDNS "préda" könyvtárat használnak, ahol a

cDNS-ek a NubG fúziós fehérjét kódoló vektorba vannak klónozva. A NubG az ubikvitin N-

terminális felének egy mutált formája.

Élesztő transzformáció: A csali és préda plazmidokat egyidejűleg transzformálják egy

megfelelő élesztőtörzsbe.

Szelekció: Ha a csali (GLP-1R) és a préda (egy könyvtári fehérje) kölcsönhatásba lép, a Cub

és a NubG alegységek összeállnak, funkcionális ubikvitint képezve. Ez egy ubikvitin-

specifikus proteáz általi hasításhoz vezet, ami felszabadítja a LexA-VP16 transzkripciós
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faktort. A transzkripciós faktor a sejtmagba jutva aktiválja a riportergének (pl. HIS3, ADE2,

lacZ) expresszióját.

Validálás: A pozitív klónokat szelektív táptalajon növesztik, és a riportergén aktivitását (pl. β-

galaktozidáz teszttel) mérik a kölcsönhatás megerősítésére.

Ko-immunprecipitáció (Co-IP)
Cél: A GLP-1R és a feltételezett kölcsönható partner közötti fizikai kölcsönhatás megerősítése

emlős sejtekben.

Módszertan:

Sejtkultúra és transzfekció: Emlős sejteket (pl. CHO vagy HEK293) kotranszfektálnak a

címkézett GLP-1R-t (pl. FLAG-címkével) és a címkézett feltételezett kölcsönható partnert (pl.

HA-címkével) expresszáló plazmidokkal.

Sejtlízis: A sejteket egy enyhe, nem-denaturáló pufferben lizálják a fehérjekomplexek

megőrzése érdekében.

Immunprecipitáció: A sejtlizátumot egy, a GLP-1R címkéjét (pl. anti-FLAG) specifikusan

felismerő antitesttel inkubálják. Az antitest-fehérje komplexeket Protein A/G agaróz

gyöngyökkel kötik meg.

Mosás: A gyöngyöket többször mossák, hogy eltávolítsák a nem specifikusan kötődő

fehérjéket.

Elúció és analízis: A megkötött fehérjéket eluálják a gyöngyökről, majd SDS-PAGE-val

elválasztják és Western blottal analizálják a ko-precipitált, feltételezett kölcsönható partner

jelenlétét a másik címkére (pl. anti-HA) specifikus antitesttel.

cAMP Felhalmozódási Teszt
Cél: A GLP-1R aktivációjának és a downstream jelátvitelnek a mérése a cAMP szint változásán

keresztül.

Módszertan:
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Sejtkultúra: A GLP-1R-t expresszáló sejteket (pl. CHO-GLP1R) egy 96-lyukú lemezen

tenyésztik.

Stimuláció: A sejteket GLP-1-gyel vagy annak analógjaival stimulálják különböző

koncentrációkban, egy foszfodiészteráz gátló (pl. IBMX) jelenlétében, hogy

megakadályozzák a cAMP lebomlását.

Lízis és detektálás: A stimulációt követően a sejteket lizálják, és az intracelluláris cAMP

szintet egy kompetitív immunoassay segítségével mérik, amely általában időfelbontású

fluoreszcencián (TR-FRET) vagy enzimmel kapcsolt immunszorbens vizsgálaton (ELISA)

alapul.

Adat analízis: A mért jeleket cAMP koncentrációvá alakítják egy standard görbe

segítségével, és az adatokat dózis-válasz görbékként ábrázolják az EC50 értékek

meghatározásához.

Vizualizációk
Az alábbi diagramok a GLP-1 jelátviteli útvonalat és a kapcsolódó kísérleti munkafolyamatokat

szemléltetik.
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1. ábra: A GLP-1 kanonikus jelátviteli útvonala.
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2. ábra: Ko-immunprecipitációs kísérleti munkafolyamat.
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Összefoglalás és Jövőbeli Irányok
A GLP-1 jelátviteli útvonal egy rendkívül összetett és szigorúan szabályozott rendszer, amely

központi szerepet játszik az anyagcsere-betegségek patofiziológiájában. A GLP-1R-rel

kölcsönhatásba lépő új fehérjék azonosítása és jellemzése, mint amilyen a feltételezett "Haegt"
is lehet, elengedhetetlen a jelátviteli folyamatok teljes megértéséhez és új, hatékonyabb

terápiás stratégiák kidolgozásához. A jövőbeli kutatásoknak arra kell összpontosítaniuk, hogy

feltárják ezen szabályozó fehérjék pontos molekuláris mechanizmusait, és megvizsgálják, hogy

ezek a kölcsönhatások hogyan modulálhatók a GLP-1-alapú terápiák hatékonyságának

növelése érdekében.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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